Cas no 402951-35-3 (3-5-(2-fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbonylpyridine)

• Product Name: 3-5-(2-fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbonylpyridine
• CAS No: 402951-35-3
• MF: C₂₂H₁₈FN₃O
• MW: 359.396228313446
• CID: 6596119
• PubChem ID: 5074935
• Update Time: 2025-07-14

3-5-(2-fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbonylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-5-(2-fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbonylpyridine
• Methanone, [5-(2-fluorophenyl)-4,5-dihydro-3-(4-methylphenyl)-1H-pyrazol-1-yl]-3-pyridinyl-
• Oprea1_267410
• EU-0009381
• (5-(2-fluorophenyl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)(pyridin-3-yl)methanone
• ChemDivAM_000409
• F0877-0163
• HMS611K16
• SR-01000474297-1
• [3-(2-fluorophenyl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-pyridin-3-ylmethanone
• SR-01000474297
• 3-[5-(2-fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbonyl]pyridine
• AKOS024601417
• 402951-35-3
• ChemDiv1_008684

• Inchi： 1S/C22H18FN3O/c1-15-8-10-16(11-9-15)20-13-21(18-6-2-3-7-19(18)23)26(25-20)22(27)17-5-4-12-24-14-17/h2-12,14,21H,13H2,1H3
• InChI Key： SZBQHEHIHADTKM-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=CC=C2F)CC(C2=CC=C(C)C=C2)=N1)(C1=CC=CN=C1)=O

Computed Properties

• Exact Mass: 359.14339037g/mol
• Monoisotopic Mass: 359.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 503.1±60.0 °C(Predicted)
• pka: 3.57±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-5-(2-fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbonylpyridine

Introduction to 3-5-(2-fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbonylpyridine (CAS No. 402951-35-3)

3-5-(2-fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbonylpyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 402951-35-3, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of both pyrazole and pyridine moieties in its structure imparts a high degree of versatility, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 3-5-(2-fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbonylpyridine is characterized by a fused ring system consisting of a pyrazole ring connected to a pyridine ring. The substitution pattern, featuring 2-fluorophenyl and 4-methylphenyl groups, further enhances its pharmacological potential. These substituents not only contribute to the compound's solubility and bioavailability but also play a crucial role in modulating its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional scaffolds in drug discovery. The pyrazole moiety is known for its ability to engage with various biological receptors and enzymes, while the pyridine ring provides additional binding pockets for drug optimization. This combination makes 3-5-(2-fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbonylpyridine an attractive candidate for further investigation.

In the context of contemporary research, this compound has been explored for its potential applications in treating a range of diseases. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors that are implicated in inflammatory responses and cancer progression. The fluorine atom in the 2-fluorophenyl group is particularly noteworthy, as it can enhance metabolic stability and binding affinity, which are critical factors in drug design.

The methyl group attached to the phenyl ring in the 4-methylphenyl moiety also contributes to the compound's pharmacological profile. This substitution can influence electronic properties and steric interactions, allowing for fine-tuning of biological activity. Such structural modifications are often employed to improve drug-like properties, including pharmacokinetics and target specificity.

One of the most compelling aspects of 3-5-(2-fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbonylpyridine is its potential as a lead compound for further derivatization. Researchers have utilized computational methods and high-throughput screening techniques to identify analogs with enhanced activity or selectivity. These approaches have led to the discovery of novel derivatives that show promise in preclinical studies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. The use of these techniques not only improves yield but also allows for the introduction of complex substituents without compromising purity.

From a chemical biology perspective, understanding the interactions between 3-5-(2-fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbonylpyridine and biological targets is essential for developing effective therapeutics. Structural biology techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, have been instrumental in elucidating these interactions at an atomic level. This information is crucial for designing drugs that can bind tightly to their targets and exhibit minimal off-target effects.

The pharmacokinetic properties of this compound are another area of interest. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) must be carefully evaluated to ensure that it behaves as a viable drug candidate. Preclinical studies have provided valuable insights into these aspects, guiding further optimization efforts.

In conclusion, 3-5-(2-fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbonylpyridine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs.